BE“GHE Foundational & Exploratory

Check Availability & Pricing

Spectroscopic Characterization of 2-hydroxy-4-
phenylbenzaldehyde: A Technical Guide

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

Compound Name: 2-Formyl-5-phenylphenol
CAS No.: 35664-67-6
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This technical guide provides a comprehensive overview of the key spectroscopic data for 2-
hydroxy-4-phenylbenzaldehyde, a biphenyl derivative of salicylic aldehyde. As a molecule of
interest in medicinal chemistry and materials science, a thorough understanding of its spectral
characteristics is crucial for its identification, purity assessment, and the elucidation of its
structural features. This document is intended for researchers, scientists, and professionals in
drug development who require a detailed analysis of the Nuclear Magnetic Resonance (NMR),
Infrared (IR), and Mass Spectrometry (MS) data for this compound.

While experimental data for 2-hydroxy-4-phenylbenzaldehyde is not widely available in public
spectral databases, this guide presents a robust, predicted spectroscopic profile. These
predictions are grounded in a comparative analysis of structurally related and well-
characterized compounds, including 2-hydroxybenzaldehyde, 4-phenylbenzaldehyde, and
various 4-substituted salicylaldehydes. By understanding the electronic effects of the
constituent functional groups—the hydroxyl, aldehyde, and phenyl substituents—we can
confidently anticipate the spectral behavior of the target molecule.

Predicted *H NMR Spectroscopy
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The *H NMR spectrum of 2-hydroxy-4-phenylbenzaldehyde is expected to reveal characteristic
signals for the aldehydic proton, the phenolic hydroxyl proton, and the aromatic protons of the

two phenyl rings. The intramolecular hydrogen bonding between the ortho-hydroxyl group and

the aldehyde is anticipated to significantly downfield shift the phenolic proton signal.

Key Predicted *H NMR Features:
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Proton

Predicted
Chemical Shift

Multiplicity

Coupling
Constant (J,
Hz)

Rationale for
Prediction

Aldehyde (-CHO)

Singlet (s)

The strong
deshielding
effect of the
carbonyl group
and the aromatic
ring places this
proton in a highly
downfield region,
consistent with
other

benzaldehydes.

[1]

Phenolic (-OH)

11.0-115

Singlet (s)

Intramolecular
hydrogen
bonding with the
adjacent
aldehyde group
restricts proton
exchange and
causes a
significant
downfield shift.

Aromatic (H3)

Doublet (d)

Ortho to the
hydroxy! group
and meta to the
phenyl group,
this proton is
expected to be
shielded relative
to other aromatic

protons.
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) Doublet of
Aromatic (H5) 75-77 ~8.5,~2.0
doublets (dd)

Ortho to the
phenyl group and
meta to the
hydroxyl group,
this proton will
experience
deshielding from

the phenyl ring.

Aromatic (H6) 74-76 Doublet (d) ~8.5

Ortho to the
aldehyde group,
this proton is
deshielded.

Phenyl (-CeHs) 7.3-7.6 Multiplet (m) -

The protons of
the unsubstituted
phenyl ring will
resonate in their
typical aromatic

region.

Predicted **C NMR Spectroscopy

The 13C NMR spectrum will provide insights into the carbon framework of 2-hydroxy-4-

phenylbenzaldehyde. The carbonyl carbon of the aldehyde is the most downfield signal, and

the substitution pattern on the salicylaldehyde ring will influence the chemical shifts of the

aromatic carbons.

Key Predicted 3C NMR Features:
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Carbon

Predicted Chemical Shift
(3, ppm)

Rationale for Prediction

Aldehyde (C=0)

190 - 195

The carbonyl carbon is highly
deshielded, a characteristic

feature of aldehydes.[2]

C2 (C-OH)

160 - 165

The carbon bearing the
hydroxyl group is significantly
deshielded due to the oxygen's

electronegativity.

C4 (C-Phenyl)

140 - 145

The attachment of the second
phenyl ring will cause a
downfield shift for this carbon.

C1 (C-CHO)

120 - 125

The carbon to which the

aldehyde is attached.

Aromatic Carbons

115 - 140

The remaining aromatic
carbons will resonate in this
range, with their specific shifts
influenced by the electronic

effects of the substituents.

Phenyl (-CeHs)

125 -130

The carbons of the
unsubstituted phenyl ring will
show signals in the typical

aromatic region.

Predicted Infrared (IR) Spectroscopy

The IR spectrum of 2-hydroxy-4-phenylbenzaldehyde will be dominated by the stretching

vibrations of the hydroxyl, carbonyl, and aromatic C-H and C=C bonds. The intramolecular

hydrogen bonding will have a noticeable effect on the O-H stretching frequency.

Key Predicted IR Absorption Bands:
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Predicted
Functional Group Wavenumber Intensity Description
(cm™)

The broadness and
lower frequency are
O-H (Phenolic) 3100 - 3300 Broad indicative of strong
intramolecular
hydrogen bonding.

Stretching vibrations
C-H (Aromatic) 3000 - 3100 Medium of the C-H bonds on
the aromatic rings.

Conjugation with the
aromatic ring and
hydrogen bonding

C=0 (Aldehyde) 1650 - 1670 Strong lowers the stretching
frequency compared
to a simple aliphatic
aldehyde.

Stretching vibrations
] ) of the carbon-carbon
C=C (Aromatic) 1550 - 1600 Medium-Strong .
double bonds within

the aromatic rings.

Stretching vibration of
C-O (Phenolic) 1200 - 1300 Strong the carbon-oxygen
bond of the phenol.

Predicted Mass Spectrometry (MS)

Electron lonization Mass Spectrometry (EI-MS) of 2-hydroxy-4-phenylbenzaldehyde is
expected to show a prominent molecular ion peak (M+). The fragmentation pattern will be
influenced by the stability of the aromatic rings and the lability of the aldehydic proton and the
hydroxyl group.

Key Predicted Mass Spectral Features:
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e Molecular lon (M+): A strong peak at m/z corresponding to the molecular weight of the
compound.

e [M-H]*: Loss of the aldehydic proton, resulting in a stable acylium ion.
e [M-CHOJ": Loss of the formyl group is a common fragmentation pathway for benzaldehydes.
o [M-OH]*: Loss of the hydroxyl radical.

o Biphenyl-related fragments: Fragmentation of the biphenyl system can lead to ions
corresponding to the phenyl and biphenyl cations.

Experimental Protocols

The acquisition of high-quality spectroscopic data is paramount for accurate structural
elucidation. The following are generalized protocols for the spectroscopic analysis of 2-
hydroxy-4-phenylbenzaldehyde.

NMR Spectroscopy:

o Sample Preparation: Dissolve approximately 5-10 mg of the compound in 0.5-0.7 mL of a
deuterated solvent (e.g., CDCIls, DMSO-ds). The choice of solvent can influence the chemical
shifts of labile protons.

 Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) for optimal
resolution and sensitivity.

» 'H NMR Acquisition: Acquire the spectrum with a sufficient number of scans to achieve a
good signal-to-noise ratio.

e 13C NMR Acquisition: Obtain a proton-decoupled 3C NMR spectrum. A larger number of
scans is typically required due to the lower natural abundance of 13C.

IR Spectroscopy:

» Sample Preparation: For solid samples, the Attenuated Total Reflectance (ATR) technique is
often preferred for its simplicity and minimal sample preparation. Alternatively, a KBr pellet
can be prepared.
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e Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer.

» Data Acquisition: Record the spectrum over the mid-IR range (typically 4000-400 cm~1) with
a resolution of 4 cm~1,

Mass Spectrometry:

o Sample Introduction: Introduce a dilute solution of the compound into the mass spectrometer
via a suitable ionization source, such as Electron lonization (El) or Electrospray lonization
(ESI).

e Instrumentation: Employ a high-resolution mass spectrometer for accurate mass
measurements.

o Data Acquisition: Acquire the mass spectrum over an appropriate m/z range to observe the
molecular ion and key fragment ions.

Visualizations
Experimental Workflow
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Caption: A generalized workflow for the spectroscopic characterization of 2-hydroxy-4-
phenylbenzaldehyde.
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Caption: A simplified predicted fragmentation pathway for 2-hydroxy-4-phenylbenzaldehyde in
EI-MS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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